Cas no 2248318-94-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)quinoline-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)quinoline-4-carboxylate
• CAS No: 2248318-94-5
• MF: C₂₂H₁₂N₂O₅
• MW: 384.34108543396
• CID: 6441245
• PubChem ID: 165729937
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)quinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6523388
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)quinoline-4-carboxylate
• 2248318-94-5

• Inchi： 1S/C22H12N2O5/c25-20-14-7-1-2-8-15(14)21(26)24(20)29-22(27)16-12-18(19-10-5-11-28-19)23-17-9-4-3-6-13(16)17/h1-12H
• InChI Key： SGLVECSVHZWVAO-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C2=CC=CO2)N=C2C=CC=CC=12)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 384.07462149g/mol
• Monoisotopic Mass: 384.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)quinoline-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)quinoline-4-carboxylate (CAS No. 2248318-94-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)quinoline-4-carboxylate, identified by its CAS number 2248318-94-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, combining elements of isoindole and quinoline moieties. The presence of both 1,3-dioxo and furan-2-yl substituents contributes to its distinct chemical properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)quinoline-4-carboxylate arises from its intricate arrangement of functional groups. The isoindole core provides a rigid aromatic system that can interact with biological targets through π-stacking and hydrophobic effects. Meanwhile, the furan moiety introduces polarity and potential hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability. These features make it an attractive scaffold for designing molecules with enhanced pharmacological activity.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential applications in treating various diseases. The 1,3-dioxo group in this molecule is particularly noteworthy, as it has been shown to modulate enzyme activity and receptor binding in several pharmacological contexts. For instance, derivatives of this scaffold have demonstrated inhibitory effects on enzymes such as kinases and cytochrome P450 enzymes, which are crucial in metabolic pathways and drug metabolism. This has prompted researchers to explore its utility in developing inhibitors for therapeutic purposes.

The quinoline moiety is another key feature of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-yl)quinoline-4-carboxylate, which is well-known for its broad spectrum of biological activities. Quinoline derivatives have a long history in medicine, with several drugs derived from this class having been used to treat malaria and other infectious diseases. The combination of quinoline with the isoindole core and furan substituent in this compound suggests potential synergistic effects, which could lead to enhanced therapeutic outcomes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural features described above not only make it chemically interesting but also biologically relevant. Current research indicates that molecules with similar structural motifs have shown promise in preclinical studies for their ability to interact with biological targets involved in cancer, inflammation, and neurodegenerative diseases. The 1,3-dioxo group's ability to engage with specific binding pockets on proteins may provide a basis for designing highly selective inhibitors.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(furan-2-y)quinoline -4-carboxylate (CAS No. 2248318 -94 -5) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only facilitate the formation of carbon-carbon bonds but also allow for the introduction of functional groups at specific positions within the molecule.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit properties such as anti-inflammatory, antioxidant, and anticancer activities. The presence of multiple reactive sites within its structure allows it to interact with various biological targets simultaneously, which could be advantageous in developing polypharmacological agents. Such agents are designed to treat multiple symptoms or stages of a disease simultaneously by targeting different pathways or receptors.

In conclusion,1 ,3 -dioxo - - - dihydro - - H - isoindol - - yl - - furan - - ylquinoline - 4 carboxylate (CAS No .2248318 .94 .5 ) represents an intriguing molecule with significant potential in pharmaceutical research . Its unique structural features , combined with promising preclinical data , make it a valuable candidate for further exploration . As our understanding of biological systems continues to evolve , compounds like these will play an increasingly important role in the development of novel therapeutics .